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Compound of Interest |

Compound Name: Emapticap pegol
CAS No.: 1390630-22-4
Cat. No.: B15607337
Get Quote
. J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing animal models
to study the efficacy of emapticap pegol.

Frequently Asked Questions (FAQs)

Q1: What is emapticap pegol and what is its mechanism of action?

Al: Emapticap pegol (NOX-E36) is a Spiegelmer®, a unique class of L-oligonucleotide
aptamers, that specifically binds to and neutralizes the pro-inflammatory chemokine C-C motif
ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1). By inhibiting
CCL2, emapticap pegol blocks the recruitment of monocytes and macrophages to sites of
inflammation, thereby exerting an anti-inflammatory and anti-fibrotic effect. This mechanism is
central to its therapeutic potential in various inflammatory and fibrotic diseases.

Q2: What is the primary signaling pathway targeted by emapticap pegol?

A2: Emapticap pegol targets the CCL2/CCR2 signaling axis. CCL2, upon binding to its
receptor CCR2 on the surface of immune cells, particularly monocytes, triggers a signaling
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cascade that leads to chemotaxis, cell activation, and the release of pro-inflammatory and pro-
fibrotic mediators. Emapticap pegol's neutralization of CCL2 directly inhibits these
downstream events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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